Cas no 62277-83-2 (Phosphonic acid, [2-(4-pyridinyl)ethyl]-, mono(2-ethylhexyl) ester)

• Product Name: Phosphonic acid, [2-(4-pyridinyl)ethyl]-, mono(2-ethylhexyl) ester
• CAS No: 62277-83-2
• MF: C₁₅H₂₅NO₃P
• MW: 298.337665319443
• CID: 451162
• PubChem ID: 71388001
• Update Time: 2025-04-19

Phosphonic acid, [2-(4-pyridinyl)ethyl]-, mono(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-(4-pyridinyl)ethyl]-, mono(2-ethylhexyl) ester
• 2-ethylhexoxy(2-pyridin-4-ylethyl)phosphinate
• 2-Ethylhexyl [2-(pyridin-4-yl)ethyl]phosphonate
• 62277-83-2
• DTXSID40810084

• Inchi： 1S/C15H26NO3P/c1-3-5-6-14(4-2)13-19-20(17,18)12-9-15-7-10-16-11-8-15/h7-8,10-11,14H,3-6,9,12-13H2,1-2H3,(H,17,18)/p-1
• InChI Key： XQWHZMIJXIUKHO-UHFFFAOYSA-M
• SMILES： P(CCC1C=CN=CC=1)(=O)([O-])OCC(CC)CCCC

Computed Properties

• Exact Mass: 298.15735
• Monoisotopic Mass: 298.15720566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.25